1-[(4-butoxyphenyl)sulfonyl]-4-(3-chloro-4-methylphenyl)piperazine

• IUPAC Name: 1-(4-butoxyphenyl)sulfonyl-4-(3-chloro-4-methylphenyl)piperazine
• InChI: InChI=1S/C21H27ClN2O3S/c1-3-4-15-27-19-7-9-20(10-8-19)28(25,26)24-13-11-23(12-14-24)18-6-5-17(2)21(22)16-18/h5-10,16H,3-4,11-15H2,1-2H3
• InChI Key: DRCDLDUWWOAOCC-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC(=C(C=C3)C)Cl
• Molecular Formula: C21H27ClN2O3S
• Molecular Weight: 423.0 g/mol

Description

"1-[(4-butoxyphenyl)sulfonyl]-4-(3-chloro-4-methylphenyl)piperazine" belongs to the class of organic compounds known as piperazines, which are characterized by a six-membered ring containing two nitrogen atoms at opposite positions. This chemical entity is of interest due to its potential in various biological activities and as a functional group in medicinal chemistry.

Synthesis Analysis

The synthesis of piperazine derivatives, including those related to "1-[(4-butoxyphenyl)sulfonyl]-4-(3-chloro-4-methylphenyl)piperazine", involves multistep organic reactions. A key step in synthesizing such compounds can include nucleophilic substitution reactions, where piperazine acts as a nucleophile attacking electrophilic centers on other organic moieties. This method allows for the introduction of various substituents, enabling the synthesis of a wide range of derivatives (Borrmann et al., 2009).

Molecular Structure Analysis

Piperazine derivatives often exhibit interesting molecular geometries due to their flexible synthesis approach. The molecular structure can significantly affect the compound's physicochemical properties and interaction with biological targets. X-ray crystallography studies provide detailed insights into the molecular conformation, crystal packing, and intermolecular interactions, which are crucial for understanding the compound's behavior in biological systems (Coupar, Ferguson, & Glidewell, 1996).

Chemical Reactions and Properties

Piperazine derivatives participate in various chemical reactions, reflecting their versatile chemical properties. These reactions include but are not limited to, sulfonation, alkylation, and coupling reactions. Such transformations are pivotal for modifying the chemical structure to enhance biological activity or to attach functional groups for further synthetic modifications (Berredjem, Bouasla, Aouf, & Barbey, 2010).

Physical Properties Analysis

The physical properties of "1-[(4-butoxyphenyl)sulfonyl]-4-(3-chloro-4-methylphenyl)piperazine" and its derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. These properties are essential for determining the compound's suitability for further applications, including its formulation into pharmaceuticals (Naveen et al., 2007).

Chemical Properties Analysis

The chemical properties, including reactivity, acid-base behavior, and the potential for interactions with biological molecules, are crucial for the application of piperazine derivatives in medicinal chemistry. Understanding these properties facilitates the design of compounds with desired biological activities and minimal off-target effects (Vinaya et al., 2009).